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Abstract

Centrosomal Protein 19 (CEP19) is a critical component of the centrosome and cilium, playing
a fundamental role in ciliogenesis. This guide provides a comprehensive cross-species
comparison of the CEP19 gene, focusing on human, mouse, and zebrafish. By examining its
function, sequence conservation, gene structure, and expression patterns, we aim to provide
researchers with a valuable resource for understanding the evolutionary and functional
significance of this important gene. This guide also includes detailed experimental protocols for
key molecular biology techniques relevant to the study of CEP19.

Introduction to CEP19

CEP19 is a protein that localizes to the mother centriole and is essential for the formation of
primary cilia, which act as cellular antennae for sensing extracellular signals. The protein is
involved in the early stages of ciliogenesis by recruiting the RABL2B GTPase to the ciliary
base, which in turn initiates intraflagellar transport (IFT), a crucial process for cilium assembly
and maintenance.[1][2] Mutations in the CEP19 gene have been linked to several human
diseases, including morbid obesity and Bardet-Biedl syndrome, highlighting its importance in
cellular signaling and metabolism.[1] Studies in mice have shown that a knockout of the Cep19
gene results in a phenotype that closely mimics the human condition, characterized by morbid
obesity, hyperphagy, glucose intolerance, and insulin resistance.[1]
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Comparative Analysis
Orthologs and Protein Sequence Conservation

The CEP19 gene is highly conserved across vertebrates, indicating its essential role in cellular
function. Orthologs of human CEP19 have been identified in numerous species, including

mouse (Cep19) and zebrafish (cepl9).

To quantify the degree of conservation, a multiple sequence alignment of the CEP19 protein
sequences from human, mouse, and zebrafish was performed using Clustal Omega.

Table 1: CEP19 Ortholog Information

Ensembl Gene UniProt

Species Gene Symbol NCBI Gene ID .
ID Accession
Homo sapiens ENSG00000174
CEP19 84984 Q96LKO
(Human) 007
Mus musculus ENSMUSGO0000
Cep19 66994 Q9CQAS8
(Mouse) 0035790
Danio rerio ENSDARGO00000
) cepl9 619252 F1Q9F7
(Zebrafish) 059175
Table 2: Pairwise Protein Sequence Identity (%)
Homo sapiens Mus musculus Danio rerio
Homo sapiens 100 85.9 52.1
Mus musculus 85.9 100 53.5
Danio rerio 52.1 53.5 100

Data obtained from multiple sequence alignment using Clustal Omega.

The high degree of sequence identity between human and mouse CEP19 underscores the
conserved function of this protein in mammals. While the conservation with zebrafish is lower,
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the significant sequence similarity still suggests a conserved core function.

Gene Structure

The genomic structure of the CEP19 gene, in terms of its exon-intron organization, shows
remarkable conservation between human and mouse, with both having 3 exons. The zebrafish
cepl9 gene has a slightly different structure with 4 exons.

Table 3: Comparison of CEP19 Gene Structure

Species Chromosome Location Exon Count
Homo sapiens 3029 3
Mus musculus 16 A2 3
Danio rerio 22 4

Data sourced from NCBI Gene and Ensembl.

Gene Expression Patterns

A comparative analysis of CEP19 gene expression across different tissues reveals broad
expression in both human and mouse, with notable levels in the testis and brain.[1] This
widespread expression is consistent with the fundamental role of cilia in various cell types.
Zebrafish cep19 also shows broad expression during development. More detailed and
guantitative expression data can be explored in databases such as Bgee and Expression Atlas.

Table 4: Overview of CEP19 Tissue Expression
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Tissue Homo sapiens Mus musculus Danio rerio
Brain Expressed Expressed Expressed
Testis High Expression High Expression Expressed
Kidney Expressed Expressed Expressed
Liver Expressed Expressed Expressed
Muscle Expressed Expressed Expressed

Expression data is a qualitative summary from various sources. For quantitative data, refer to
specialized expression databases.

Signaling Pathway and Experimental Workflows
CEP19 in the Ciliogenesis Pathway

CEP19 is a key player in the initial steps of ciliogenesis. The following diagram illustrates its
role in recruiting RABL2B to the mother centriole, a critical step for the docking of ciliary
vesicles and the subsequent elongation of the cilium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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